Cas no 1260384-84-6 (5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid)

• Product Name: 5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid
• CAS No: 1260384-84-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5050387
• Update Time: 2025-05-21

5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid
• 5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-5-2-7-6(8(12)13)4-10-11(7)9-3-5/h2-4H,1H3,(H,12,13)
• InChI Key： JHRSZUIZHQWYGR-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=1C=C(C)C=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5

Experimental Properties

• Density: 1.5±0.1 g/cm3

5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Methylpyrazolo1,5-bpyridazine-3-carboxylic acid

5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic Acid (CAS 1260384-84-6): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid (CAS 1260384-84-6) has emerged as a promising heterocyclic compound with significant potential in pharmaceutical research. This fused bicyclic scaffold combines the structural features of both pyrazole and pyridazine rings, creating unique electronic properties that make it particularly valuable for drug design and medicinal chemistry applications.

The growing interest in 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid derivatives reflects current trends in drug discovery, where researchers are actively seeking novel bioisosteres to improve drug-like properties. As a carboxylic acid-containing heterocycle, this compound serves as an excellent starting point for the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Structural analysis reveals that the 5-methylpyrazolo[1,5-b]pyridazine core offers several advantages for molecular design. The pyrazolopyridazine system provides a rigid, planar structure that can enhance binding affinity to biological targets, while the 3-carboxylic acid moiety allows for straightforward derivatization through amide bond formation or esterification. These features explain why searches for "pyrazolopyridazine carboxylic acid synthesis" and "5-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid applications" have increased significantly in recent scientific literature.

Recent studies highlight the importance of 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid CAS 1260384-84-6 in addressing current challenges in drug development. The compound's ability to serve as a versatile pharmacophore has made it particularly valuable in the design of targeted therapies, with researchers exploring its potential in oncology, neurodegenerative diseases, and metabolic disorders. The rise of "fused heterocycles in drug discovery" as a popular search term underscores the relevance of this chemical scaffold.

The synthesis of 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid typically involves multi-step procedures starting from commercially available pyridazine derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles. Questions about "how to synthesize 5-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid" frequently appear in academic forums and chemical databases.

From a commercial perspective, CAS 1260384-84-6 has gained attention as a valuable building block for contract research organizations and pharmaceutical companies. The compound's stability, solubility profile, and derivatization potential make it suitable for high-throughput screening and combinatorial chemistry applications. Market analysts note increasing demand for "pyrazolopyridazine derivatives suppliers" as drug discovery programs expand globally.

Quality control of 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid requires careful analytical characterization. Standard protocols include HPLC purity assessment, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. The importance of "CAS 1260384-84-6 analytical methods" as a search term reflects the compound's growing use in regulated pharmaceutical development.

Looking forward, researchers anticipate expanding applications for 5-methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid derivatives in fragment-based drug discovery and protein-protein interaction modulation. The compound's balanced physicochemical properties position it well for addressing current challenges in drug permeability and metabolic stability optimization. Emerging search trends like "pyrazolopyridazine in CNS drugs" suggest new therapeutic areas may benefit from this chemical scaffold.

In conclusion, 5-Methylpyrazolo[1,5-b]pyridazine-3-carboxylic acid (CAS 1260384-84-6) represents an important addition to the medicinal chemist's toolbox. Its unique structural features, synthetic accessibility, and demonstrated utility in drug design ensure its continued relevance in pharmaceutical research. As the field moves toward more targeted molecular therapies, this heterocyclic building block will likely play an increasingly important role in addressing unmet medical needs.